Cas no 1061314-04-2 (5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid)

5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid structure
1061314-04-2 structure
Product Name:5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid
CAS No:1061314-04-2
MF:C9H6BrClO4
MW:293.498541355133
CID:2194595
PubChem ID:45480503
Update Time:2025-04-21

5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid
    • 5-bromo-2-chloro-4-methoxycarbonylbenzoic acid
    • Benzoic acid, 5-broMo-2-chloro-4-(Methoxycarbonyl)-
    • DB-368385
    • SCHEMBL3681759
    • DTXSID70670416
    • AKOS016015451
    • 1061314-04-2
    • NKZUFJATZWJDBM-UHFFFAOYSA-N
    • Inchi: 1S/C9H6BrClO4/c1-15-9(14)4-3-7(11)5(8(12)13)2-6(4)10/h2-3H,1H3,(H,12,13)
    • InChI Key: NKZUFJATZWJDBM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C(=CC=1C(=O)OC)Cl

Computed Properties

  • Exact Mass: 291.91380Da
  • Monoisotopic Mass: 291.91380Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.6Ų
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